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Compound of Interest

Compound Name: Tazofelone

Cat. No.: B1681938

For immediate reference, Tazofelone is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1] Proper disposal is critical to prevent environmental
contamination and ensure laboratory safety. Under no circumstances should Tazofelone or its
containers be disposed of down the drain or in regular trash.

This guide provides essential, step-by-step procedures for the safe handling and disposal of
Tazofelone in a research environment. Adherence to these protocols, in conjunction with your
institution's specific Environmental Health & Safety (EHS) guidelines, is paramount.

Chemical and Safety Data

A summary of key quantitative data for Tazofelone is provided below for easy reference.

Property Value Source
Molecular Formula C1sH28ClI3Ns [1]
Molecular Weight 321.48 g/mol [1]
CAS Number 107902-67-0 [1]

Acute toxicity, Oral (Category
o 4); Acute aquatic toxicity
Hazard Classification _ _ [1]
(Category 1); Chronic aquatic

toxicity (Category 1)
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Experimental Protocols: Disposal Procedures

The following protocols detail the methodologies for the routine disposal of unused Tazofelone
and the cleanup of spills.

Protocol 1: Routine Disposal of Unused or Waste
Tazofelone

This procedure applies to expired, unwanted, or surplus Tazofelone, including pure compound
and contaminated lab supplies.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.
o Designated hazardous waste container (chemically compatible, with a secure lid).

e Hazardous waste labels.

Procedure:

o Container Preparation: Obtain a designated hazardous waste container from your
institution's EHS department. Ensure the container is clean, in good condition, and
compatible with Tazofelone.

o Labeling: Affix a hazardous waste label to the container before adding any waste. Fill out the
label with all required information, including "Tazofelone" as the chemical name and listing
all components of any mixtures.

e \Waste Transfer:

o Solid Tazofelone: Carefully transfer the solid Tazofelone into the designated hazardous
waste container. Avoid creating dust.

o Contaminated Lab Supplies: Place any items contaminated with Tazofelone (e.g., weigh
boats, pipette tips, gloves) into the same container.
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o Container Sealing: Securely close the container lid after each addition of waste to prevent
spills and exposure.

o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.

» Disposal Request: Once the container is full, or in accordance with your institution's policies,
arrange for pickup by your EHS department for disposal at an approved waste disposal
plant.[1]

Protocol 2: Management of Tazofelone Spills

This procedure outlines the steps for cleaning up a minor laboratory spill of Tazofelone. For
large or unmanageable spills, evacuate the area and contact your institution's EHS emergency
line immediately.

Materials:

 Spill kit containing:

[¢]

Appropriate PPE (safety goggles, gloves, lab coat; respirator if warranted).

[e]

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

o

Scoop and dustpan (plastic, non-sparking).

[¢]

Sealable, heavy-duty plastic bags.
e Hazardous waste labels.
Procedure:

o Ensure Safety: Alert personnel in the immediate area of the spill. If there is a risk of dust
inhalation, evacuate the area. Don the appropriate PPE from the spill kit.

e Containment:
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o Solid Spill: Gently cover the spill with an inert absorbent material to prevent the powder
from becoming airborne.

o Solution Spill: Surround the spill with absorbent material to prevent it from spreading.

o Cleanup:

o Carefully scoop the absorbed spill material into a heavy-duty, sealable plastic bag. Avoid
creating dust.

o Wipe down the spill area with a damp paper towel to decontaminate the surface. Place the
used paper towels into the same waste bag.

e Packaging and Labeling: Seal the waste bag securely. Place this bag inside a second bag to
ensure containment. Label the outer bag as "Hazardous Waste: Tazofelone Spill Debris"
and include the date.

o Disposal: Arrange for pickup of the sealed waste bag by your institution's EHS department.

» Decontamination: Clean all non-disposable equipment used in the cleanup with an
appropriate solvent, and collect the rinsate as hazardous waste.

Mandatory Visualizations

The following diagrams illustrate key procedural workflows.
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Caption: Workflow for Tazofelone waste disposal decisions.
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Caption: Step-by-step laboratory spill response for Tazofelone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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